Cas no 1291844-74-0 (2-(2-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(2-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1291844-74-0
• MF: C₂₄H₁₈N₄O₂
• MW: 394.42532491684
• CID: 5397571
• Update Time: 2025-08-04

2-(2-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• 2-(2-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C24H18N4O2/c1-15-9-3-5-11-17(15)22-25-23(30-27-22)21-18-12-6-7-13-19(18)24(29)28(26-21)20-14-8-4-10-16(20)2/h3-14H,1-2H3
• InChI Key： VNXFVPSHVKQCRP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC=C3C)N=2)=NN1C1=CC=CC=C1C

Additional information on 2-(2-methylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Compound CAS No. 1291844-74-0: 2-(2-Methylphenyl)-4-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-1,2-Dihydrophthalazin-1-one

The compound with CAS No. 1291844-74-0, named 2-(2-Methylphenyl)-4-[3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-1,2-Dihydrophthalazin-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of phthalazinone derivatives, which are known for their unique structural features and versatile properties. The molecule incorporates a phthalazinone skeleton, a oxadiazole ring, and two methylphenyl groups, making it a complex yet intriguing structure for further exploration.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced catalytic systems and optimized reaction conditions. The synthesis process typically involves the formation of the phthalazinone core followed by the incorporation of the oxadiazole moiety and the methylphenyl substituents. Researchers have demonstrated that the use of mild reaction conditions and selective catalysts significantly enhances the yield and purity of the final product.

The structural complexity of this compound provides it with unique physical and chemical properties. For instance, the presence of the oxadiazole ring introduces aromaticity and electron-withdrawing effects, which can influence the molecule's reactivity and stability. Similarly, the methylphenyl groups contribute to hydrophobicity and can play a role in intermolecular interactions. These properties make this compound a promising candidate for applications in drug discovery, materials science, and advanced chemical manufacturing.

Recent studies have highlighted the potential of this compound as a building block for drug development. Its structural features allow for further functionalization to create bioactive molecules targeting specific therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. For example, researchers have explored its ability to act as a scaffold for designing inhibitors of key enzymes involved in disease pathways.

In addition to its role in drug discovery, this compound has shown promise in materials science applications. Its rigid structure and aromaticity make it suitable for use in designing advanced materials such as organic semiconductors and functional polymers. Preliminary experiments have demonstrated its potential as a component in light-emitting diodes (LEDs) due to its ability to emit light upon excitation.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For instance, a study published in *Journal of Organic Chemistry* detailed the optimization of reaction conditions for its synthesis using microwave-assisted techniques. Another study in *Materials Today* explored its electronic properties using density functional theory (DFT) calculations.

In conclusion, CAS No. 1291844-74-0 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and characterization techniques, positions it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond.